Cas no 887511-48-0 (2-Iodothiophene-3,4-dicarboxylic acid)

• Product Name: 2-Iodothiophene-3,4-dicarboxylic acid
• CAS No: 887511-48-0
• MF: C₆H₃IO₄S
• MW: 298.055093050003
• CID: 2168002
• PubChem ID: 70999332
• Update Time: 2025-04-21

2-Iodothiophene-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodothiophene-3,4-dicarboxylic acid
• 887511-48-0
• SCHEMBL13814900
• DB-228144

• Inchi： 1S/C6H3IO4S/c7-4-3(6(10)11)2(1-12-4)5(8)9/h1H,(H,8,9)(H,10,11)
• InChI Key： NLEKRCASRMLBTN-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(C(=O)O)=CS1

Computed Properties

• Exact Mass: 297.87968Da
• Monoisotopic Mass: 297.87968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų